Cas no 79279-08-6 (7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol)

7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol is a bifunctional aromatic compound featuring two benzodioxole moieties linked by a central bond, with methoxy and hydroxymethyl substituents at key positions. This structure imparts rigidity and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems or polymer precursors. The dimethanol groups enable further functionalization, while the methoxy substituents enhance solubility and stability. Its symmetrical design ensures consistent reactivity, facilitating controlled modifications. This compound is suited for applications in pharmaceuticals, agrochemicals, and advanced materials, where precise molecular architecture is critical. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol structure

79279-08-6 structure

Product Name:7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol

CAS No:79279-08-6

MF:C₁₈H₁₈O₈

MW:362.330726146698

CID:4189169

Update Time:2025-06-26

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Chemical and Physical Properties

Names and Identifiers

- [4,4'-Bi-1,3-benzodioxole]-5,5'-dimethanol, 7,7'-dimethoxy-
- Bifendate Impurity G
- Bifendate Impurity 5
- (7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-diyl)dimethanol
- Bicyclol Impurity E
- 7,7'-Dimethoxy[4,4'-bi-1,3-benzodioxole]-5,5'-dimethanol
- 7,7′-Dimethoxy[4,4′-bi-1,3-benzodioxole]-5,5′-dimethanol (ACI)
- 7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol
- Inchi： 1S/C18H18O8/c1-21-11-3-9(5-19)13(17-15(11)23-7-25-17)14-10(6-20)4-12(22-2)16-18(14)26-8-24-16/h3-4,19-20H,5-8H2,1-2H3
- InChI Key： VASGLUQRHNCJPR-UHFFFAOYSA-N
- SMILES： OCC1C(C2C(CO)=CC(OC)=C3C=2OCO3)=C2C(OCO2)=C(OC)C=1

Experimental Properties

Melting Point: NA
Boiling Point: NA

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D468340-1mg	7,7'-Dimethoxy[4,4'-bi-1,3-benzodioxole]-5,5'-dimethanol	79279-08-6		1mg	$190.00	2023-05-18
TRC	D468340-10mg	7,7'-Dimethoxy[4,4'-bi-1,3-benzodioxole]-5,5'-dimethanol	79279-08-6		10mg	$1499.00	2023-05-18

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Production Method

Production Method 1

73536-69-3

79279-08-6

Reaction Conditions

Reference

Effect of carbon, silicon and aluminum on surface reaction of austenitic stainless steel powder during sintering

Wu, Yikun; Lai, Heyi; Dong, Yi; Lui, Chuanxi, Advances in Powder Metallurgy & Particulate Materials, 1992, 353, 353-62

Production Method 2

73536-69-3

79279-08-6

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane

Reference

Cancer preventive agents 11. Novel analogs of dimethyl dicarboxylate biphenyl as potent cancer chemopreventive agents

Hung, Hsin-Yi; Nakagawa-Goto, Kyoko; Tokuda, Harukuni; Iida, Akira; Suzuki, Nobutaka; et al, Pharmaceutical Biology (London, 2012, 50(1), 18-24

Production Method 3

73536-69-3

79279-08-6

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 4 h, rt

Reference

Synthesis and biological evaluation of novel bifendate derivatives bearing 6,7-dihydro-dibenzo[c,e]azepine scaffold as potent P-glycoprotein inhibitors

Gu, Xiaoke; Ren, Zhiguang; Tang, Xiaobo; Peng, Hui; Zhao, Qing; et al, European Journal of Medicinal Chemistry, 2012, 51, 137-144

Production Method 4

73536-69-3

79279-08-6

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 4 h, 0 °C → rt

Reference

Synthesis and biological evaluation of bifendate derivatives bearing 6,7-dihydro-dibenzo[c,e]azepine scaffold as potential P-glycoprotein and tumor metastasis inhibitors

Gu, Xiaoke; Jiang, Yanfei; Qu, Yingying; Chen, Jing; Feng, Dingding; et al, European Journal of Medicinal Chemistry, 2018, 145, 379-388

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Raw materials

Bifendate

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Preparation Products

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol (79279-08-6)

7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on 7,7'-Dimethoxy4,4'-bi-1,3-benzodioxole-5,5'-dimethanol

Comprehensive Overview of 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol (CAS No. 79279-08-6)

7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol, with the CAS number 79279-08-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique benzodioxole structure and dimethoxy and dimethanol functional groups, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in its potential as a building block for advanced materials and bioactive molecules.

The molecular structure of 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol features two benzodioxole rings linked by a central bond, with methoxy and hydroxymethyl substituents at specific positions. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies have explored its role in the development of antioxidant and anti-inflammatory agents, aligning with the growing demand for natural-derived bioactive compounds in the pharmaceutical industry.

In the context of green chemistry and sustainable synthesis, 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol has been investigated for its potential as a bio-based platform chemical. Its derivatives are being studied for applications in biodegradable polymers and eco-friendly coatings, addressing the global push for reducing environmental impact. This aligns with the increasing consumer and regulatory focus on sustainable alternatives to traditional petrochemical-derived products.

From a technical perspective, the synthesis of 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol often involves multi-step reactions, including oxidation, etherification, and reduction processes. Optimizing these synthetic routes is a key area of research, particularly in improving yield and selectivity while minimizing waste. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its purity for downstream applications.

The commercial availability of 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol (CAS No. 79279-08-6) has expanded in recent years, driven by its growing utility in research and industrial applications. Suppliers often highlight its high purity grades, which are critical for reproducibility in experimental studies. Additionally, its stability under standard storage conditions makes it a practical choice for laboratories and manufacturing facilities.

Looking ahead, the future of 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dimethanol appears promising, with ongoing investigations into its potential in drug discovery, functional materials, and catalysis. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing innovation across multiple disciplines. Its compatibility with modern synthetic methodologies and alignment with sustainability goals further enhance its appeal to researchers and industry leaders alike.